(R)-2-Phenyl-3-hydroxypropionic acid
(R)-2-Phenyl-3-hydroxypropionic acid
(R)-tropic acid is a tropic acid. It derives from a (S)-hydratropic acid. It is an enantiomer of a (S)-tropic acid.
Brand Name:
Vulcanchem
CAS No.:
17126-67-9
VCID:
VC0095787
InChI:
InChI=1S/C9H10O3/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)/t8-/m0/s1
SMILES:
C1=CC=C(C=C1)C(CO)C(=O)O
Molecular Formula:
C9H10O3
Molecular Weight:
166.17 g/mol
(R)-2-Phenyl-3-hydroxypropionic acid
CAS No.: 17126-67-9
Main Products
VCID: VC0095787
Molecular Formula: C9H10O3
Molecular Weight: 166.17 g/mol
| CAS No. | 17126-67-9 |
|---|---|
| Product Name | (R)-2-Phenyl-3-hydroxypropionic acid |
| Molecular Formula | C9H10O3 |
| Molecular Weight | 166.17 g/mol |
| IUPAC Name | (2R)-3-hydroxy-2-phenylpropanoic acid |
| Standard InChI | InChI=1S/C9H10O3/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)/t8-/m0/s1 |
| Standard InChIKey | JACRWUWPXAESPB-QMMMGPOBSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)[C@H](CO)C(=O)O |
| SMILES | C1=CC=C(C=C1)C(CO)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)C(CO)C(=O)O |
| Melting Point | 118.0 °C |
| Description | (R)-tropic acid is a tropic acid. It derives from a (S)-hydratropic acid. It is an enantiomer of a (S)-tropic acid. |
| Solubility | 0.12 M |
| PubChem Compound | 643328 |
| Last Modified | Nov 11 2021 |
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